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Abstract

Streptobiosamine is a critical disaccharide component of the aminoglycoside antibiotic,
streptomycin. A thorough understanding of its chemical identity, properties, and biological
origins is paramount for researchers in antibiotic development and related fields. This technical
guide provides a detailed overview of the nomenclature, synonyms, and physicochemical
properties of streptobiosamine. It further delves into its biosynthetic pathway as a key
constituent of streptomycin and outlines experimental protocols for its isolation and analysis.
This document aims to serve as a comprehensive resource for scientists and professionals
engaged in the study and application of this important biomolecule.

Nomenclature and Synonyms

Streptobiosamine is systematically named according to IUPAC nomenclature, though it is also
known by several synonyms. A clear understanding of these naming conventions is essential
for unambiguous scientific communication.

IUPAC Name
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The International Union of Pure and Applied Chemistry (IUPAC) name for streptobiosamine is
(2R,3R)-3-[(2S,3S,4S,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-3-(methylamino)oxan-2-ylJoxy-
2-hydroxy-2-[(1S)-1-hydroxyethyl]butanedial[1].

Chemical Structure

Streptobiosamine is an amino disaccharide composed of two monosaccharide units:
streptose and N-methyl-L-glucosamine, linked by an a-(1 - 2)-glycosidic bond[2][3].

Synonyms and Identifiers

A variety of synonyms and identifiers are used in literature and chemical databases to refer to
streptobiosamine. These are summarized in the table below for easy reference.

Identifier Type Value

CAS Registry Number 126-05-6[1][2][4][5]
ChEBI ID CHEBI:9283[1]
PubChem CID 20056682[1]

MeSH Entry Term streptobiosamine[1]

5-Deoxy-2-0-[2-deoxy-2-(methylamino)-a-L-

glucopyranosyl]-3-C-formyl-L-lyxose[2][5]L-
Other Synonyms ]

Lyxose, 5-deoxy-2-O-(2-deoxy-2-(methylamino)-

alpha-L-glucopyranosyl)-3-C-formyl-[1]

Physicochemical Properties

The physical and chemical properties of streptobiosamine are crucial for its handling,
analysis, and application in research. Key quantitative data are presented in the following table.
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Property Value Reference(s)
Molecular Formula C13H23NOo9 [1][2][4]
Molecular Weight 337.32 g/mol [1][2][4]

Exact Mass 337.1373 Da [4]

N C: 46.29%, H: 6.87%, N:
Percent Composition [2]
4.15%, O: 42.69%

Boiling Point (Predicted) 579.3 +£50.0 °C [5]
Density (Predicted) 1.46 + 0.1 g/cm3 [5]
pKa (Predicted) 11.71+0.29 [5]

Biological Significance and Biosynthesis

Streptobiosamine is a fundamental structural component of streptomycin, an antibiotic
produced by the bacterium Streptomyces griseus[2][3]. It does not possess antibiotic activity on
its own but is essential for the overall structure and function of streptomycin. The biosynthesis
of streptobiosamine is an integral part of the streptomycin biosynthetic pathway, with its two
constituent monosaccharides, streptose and N-methyl-L-glucosamine, being synthesized via
separate pathways originating from D-glucose|[6].

Streptomycin Biosynthesis Overview

The biosynthesis of streptomycin is a complex process involving the convergence of three
distinct pathways that produce the three components of the final molecule: streptidine,
streptose, and N-methyl-L-glucosamine. These three components are then assembled to form
streptomycin.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://jpmsonline.com/article/jpms-volume-12-issue-4-pages43-46-ra/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_181_Determination_Streptomycin_Impurities_AN_70234_E_35d2f6b091/AN-181-Determination-Streptomycin-Impurities-AN70234-E.pdf
https://pubmed.ncbi.nlm.nih.gov/22079046/
https://jpmsonline.com/article/jpms-volume-12-issue-4-pages43-46-ra/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_181_Determination_Streptomycin_Impurities_AN_70234_E_35d2f6b091/AN-181-Determination-Streptomycin-Impurities-AN70234-E.pdf
https://pubmed.ncbi.nlm.nih.gov/22079046/
https://pubmed.ncbi.nlm.nih.gov/22079046/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_181_Determination_Streptomycin_Impurities_AN_70234_E_35d2f6b091/AN-181-Determination-Streptomycin-Impurities-AN70234-E.pdf
https://pubs.acs.org/doi/pdf/10.1021/acs.joc.3c02922
https://pubs.acs.org/doi/pdf/10.1021/acs.joc.3c02922
https://pubs.acs.org/doi/pdf/10.1021/acs.joc.3c02922
https://www.benchchem.com/product/b1682495?utm_src=pdf-body
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_181_Determination_Streptomycin_Impurities_AN_70234_E_35d2f6b091/AN-181-Determination-Streptomycin-Impurities-AN70234-E.pdf
https://www.mtc-usa.com/kb-article/aa-01060
https://www.benchchem.com/product/b1682495?utm_src=pdf-body
https://www.researchgate.net/publication/12199140_Liquid_chromatographic_analysis_of_streptomycin_sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

\4

Streptidine Pathway »| Streptidine

Streptomycin

Streptobiosamine

D-Glucose

\A/

Streptose Pathway > Streptose

Y

N-methyl-L-glucosamine . n ]
Pathway N-methyl-L-glucosamine

Click to download full resolution via product page

Overview of the major pathways in streptomycin biosynthesis.

Biosynthesis of Streptose

The streptose moiety of streptobiosamine is synthesized from D-glucose through a pathway
involving dTDP-glucose. A key step in this pathway is a carbon-carbon rearrangement of a 6-
deoxy-4-oxyhexose derivative, where carbon 3 of the glucose backbone becomes the branch
carbon of the C-formyl group in streptose[1][5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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